Cas no 112089-05-1 (9H-Purin-6-amine,9-[(4-fluorophenyl)methyl]-N,N-dimethyl-)

9H-Purin-6-amine,9-[(4-fluorophenyl)methyl]-N,N-dimethyl- structure
112089-05-1 structure
Product name:9H-Purin-6-amine,9-[(4-fluorophenyl)methyl]-N,N-dimethyl-
CAS No:112089-05-1
MF:C14H14FN5
MW:271.292865276337
CID:178205
PubChem ID:3010160

9H-Purin-6-amine,9-[(4-fluorophenyl)methyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,9-[(4-fluorophenyl)methyl]-N,N-dimethyl-
    • 9H-Purin-6-amine, 9-((4-fluorophenyl)methyl)-N,N-dimethyl-
    • 9-[(4-fluorophenyl)methyl]-N,N-dimethylpurin-6-amine
    • 9-(4-Fluorobenzyl)-N,N-dimethyl-9H-purin-6-amine
    • 9-[(4-FLUOROPHENYL)METHYL]-N,N-DIMETHYL-9H-PURIN-6-AMINE
    • 9-[(4-fluorophenyl)methyl]-N,N-dimethyl-purin-6-amine
    • 9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]-N,N-dimethyl-
    • DTXSID60149863
    • 112089-05-1
    • CHEMBL269395
    • Inchi: InChI=1S/C14H14FN5/c1-19(2)13-12-14(17-8-16-13)20(9-18-12)7-10-3-5-11(15)6-4-10/h3-6,8-9H,7H2,1-2H3
    • InChI Key: FKKCSBQLQGEVDG-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(CN2C=NC3=C(N=CN=C23)N(C)C)C=C1

Computed Properties

  • Exact Mass: 271.12352
  • Monoisotopic Mass: 271.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.8Ų
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.29
  • Boiling Point: 459.3°Cat760mmHg
  • Flash Point: 231.6°C
  • Refractive Index: 1.646
  • PSA: 46.84
  • LogP: 2.07970

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